methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride

• IUPAC Name: N-methyl-2-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• InChI: InChI=1S/C10H12F3N.ClH/c1-14-7-6-8-4-2-3-5-9(8)10(11,12)13;/h2-5,14H,6-7H2,1H3;1H
• InChI Key: CKZVOYBBJYNURX-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC=C1C(F)(F)F.Cl
• Molecular Formula: C10H13ClF3N
• Molecular Weight: 239.66 g/mol

Description

Methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride, also known as Methylenebis(trifluoromethyl)amine hydrochloride, is a colorless, volatile liquid with a strong, ammonia-like odor. It is an organic compound with the molecular formula C5H7F3N2.HCl. It is used in a variety of applications, including synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in chemical research and as a catalyst in a variety of reactions.

Scientific Research Applications

Methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride is used in a variety of scientific research applications. It is used as a reagent in a variety of organic synthesis reactions, such as the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in a variety of reactions. Additionally, it is used as a reagent in research involving nucleophilic substitution reactions and in the synthesis of amino acids, peptides, and proteins.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with peripheral sensory trigeminal nerves .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through a combination of free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It’s known that compounds with similar structures can affect various pathways, leading to a range of downstream effects .

Result of Action

Similar compounds have been known to produce neurotransmitters and act as receptor antagonists .

Action Environment

The action, efficacy, and stability of methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride can be influenced by various environmental factors. These factors can include temperature, pH, and the presence of other compounds .

Advantages and Limitations for Lab Experiments

Methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride is a highly reactive compound and is easily synthesized in the laboratory. It has a low boiling point, making it easy to distill and purify. Additionally, it is a relatively inexpensive reagent, making it a cost-effective choice for laboratory experiments. However, it is volatile and can be explosive in certain conditions, so it must be handled with caution.

Future Directions

Methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride has a wide range of potential applications in the fields of organic synthesis, pharmaceuticals, agrochemicals, and other organic compounds. Future research should focus on developing new methods of synthesis and purification, as well as exploring new applications of the compound. Additionally, research should focus on understanding the mechanism of action and potential biochemical and physiological effects of the compound. Finally, research should focus on exploring the potential advantages and limitations of using the compound in laboratory experiments.

Synthesis Methods

Methyl({2-[2-(trifluoromethyl)phenyl]ethyl})amine hydrochloride is synthesized through a two-step process. In the first step, the compound is produced by the reaction of methylenebis(trifluoromethyl)amine and hydrochloric acid. In the second step, the product is purified by distillation.